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Chemical Profile and Toxicity Comparison

The table below summarizes available data on 2-(Perfluorodecyl)ethanol and other FTOHs.

Property/Aspect
2-(Perfluorodecyl)ethanol
(10:2 FTOH)

6:2 FTOH 8:2 FTOH

Molecular
Formula

C₁₂H₅F₂₁O [1] C₈H₅F₁₃O [2] Information missing

General Formula F(CF₂)₁₀(CH₂)₂OH (inferred) F(CF₂)₆(CH₂)₂OH [3] F(CF₂)₈(CH₂)₂OH [3]

Key
Toxicokinetics

Information missing; expected
to be metabolized to PFCAs

like other FTOHs.

Rapidly absorbed,
distributed, and

metabolized.
Metabolites include

PFHxA and 5:3 acid [2].

Rapidly absorbed and
eliminated (plasma t₁/

₂: 1.1-1.7 hrs in rats).
Metabolites include

PFOA and 7:3-FTA [4].

Repeated-Dose
Toxicity

Information missing NOAEL (Mice): 25

mg/kg/day (males), 5
mg/kg/day (females).

Effects at higher doses
on liver, body weight,

Information missing
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Property/Aspect
2-(Perfluorodecyl)ethanol
(10:2 FTOH)

6:2 FTOH 8:2 FTOH

and red/white blood
cells [5].

Reproductive &
Developmental
Toxicity

Information missing Reproductive NOAEL:
>100 mg/kg/day.

Offspring NOAEL: 25
mg/kg/day. Not a

selective reproductive
toxicant [5].

Information missing

Metabolite
Toxicity

Information missing; expected
to form PFCAs like PFDA.

Metabolite PFHxA
shows less concern

than PFOA. Another
metabolite, 5:3 acid, is

bioaccumulative [2].

Metabolite PFOA is a
known carcinogen

with developmental
toxicity and a long

half-life, especially in
male rats [4].

Primary
Concerns

High persistence due to
strong C-F bonds [1].

Potential to degrade into
persistent, toxic long-chain

PFCAs like PFDA.

Systemic toxicity (liver,
hematology). Complex

metabolism produces a
bioaccumulative

intermediate (5:3 acid)
[2].

Rapid metabolism to
PFOA, a substance

with carcinogenic and
toxic effects [4].

Detailed Experimental Data and Protocols

For your research, here are the key experimental findings and methodologies from the literature on shorter-

chain FTOHs.

Toxicokinetics and Metabolism

Finding for 8:2 FTOH: In a study on Sprague-Dawley rats, 8:2 FTOH was rapidly absorbed and

eliminated after a single oral dose, with a plasma half-life of 1.1 to 1.7 hours. It was metabolized into
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Perfluorooctanoic Acid (PFOA) and 7:3-fluorotelomer acid (7:3-FTA). Notably, the half-life of the

PFOA metabolite was much longer (198–353 hours in males) [4].
Protocol: Male and female rats were administered a single dose of 8:2 FTOH via gavage or IV.

Plasma concentrations of 8:2 FTOH and its metabolites were measured over time to determine
toxicokinetic parameters. Tissues (liver, kidney, brain) were also analyzed for chemical distribution [4].

Repeated-Dose and Reproductive Toxicity

Finding for 6:2 FTOH: An oral gavage study in CD-1 mice established a No-Observed-Adverse-

Effect Level (NOAEL) for systemic toxicity of 25 mg/kg/day for males and 5 mg/kg/day for females.
Effects at higher doses (100 mg/kg/day) included impacts on the liver, body weight, and nutritional

parameters. 6:2 FTOH was not found to be a selective reproductive toxicant [5].
Protocol: Mice were administered 6:2 FTOH orally once daily at doses of 1, 5, 25, or 100 mg/kg/day.

The study evaluated systemic toxicity (clinical observations, body weight, hematology, clinical
chemistry, histopathology) and reproductive toxicity (mating, gestation, litter viability, and offspring

development) [5].

Degradation Pathways and Environmental Fate

Finding: A theoretical study on the degradation of FTOHs (like 4:2, 6:2, and 8:2) by hydroxyl radicals

(•OH) in Advanced Oxidation Processes (AOPs) showed that •OH preferentially abstracts H atoms
from the β-carbon. However, the strong C-F bonds resist breakage, leading to low defluorination

efficiency. This results in transformation products, but not complete mineralization [3].
Protocol: This study used quantum chemical calculations and direct dynamic methods. Geometries

of reactants, transition states, and products were calculated at the M06-2X/6-31+G(d,p) level with an
SMD solvation model for water. Rate constants were computed using transition state theory [3].

Analytical Method for FTOHs

For your own research, here is a rapid analytical method for detecting FTOHs:

Protocol: Analysis can be performed using GC-MS with a Low-Pressure Gas Chromatography
(LPGC) Rtx-200 column. This method reduces runtime to under 4 minutes and helium consumption

by 60% compared to conventional GC-MS. A 1 µL split injection (5:1 ratio) is used with a helium
carrier gas flow of 0.9 mL/min and a temperature program from 35°C to 280°C [6].
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Knowledge Gaps and Research Implications

The most significant finding is the lack of specific toxicological data for 2-(Perfluorodecyl)ethanol. Its

longer perfluorinated chain suggests two critical considerations for your research:

Increased Persistence: The compound is likely even more resistant to environmental and metabolic

degradation than 6:2 or 8:2 FTOH [3] [1].
Potential for Long-Chain PFCA Formation: Its degradation would likely produce long-chain

perfluorocarboxylic acids like PFDA. These are stable, bioaccumulative, and associated with serious
toxicity, including liver and immune system effects [7].

The diagram below illustrates the general environmental and metabolic transformation pathway shared by

FTOHs, and highlights the key knowledge gap for 10:2 FTOH.

FTOH
(e.g., 6:2, 8:2, 10:2)

Metabolism
or Degradation

PFCAs
(PFHxA, PFOA, PFDA)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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